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Compound of Interest

Compound Name: Sildenafil Nitrate

CAS No.: 252951-59-0

Cat. No.: B15723872

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the synthesis and chemical

characterization of sildenafil citrate, the active pharmaceutical ingredient in Viagra™. It details

the evolution of its synthetic pathways, provides protocols for key experimental procedures,

and summarizes critical analytical data. The information is intended to serve as a valuable

resource for professionals engaged in pharmaceutical research and development.

Chemical Synthesis of Sildenafil Citrate
The synthesis of sildenafil has evolved from an initial linear medicinal chemistry route to a more

efficient and optimized commercial process. The modern approach is a convergent synthesis,

which improves overall yield and is more suitable for large-scale production.[1][2][3] The key

steps involve the construction of the pyrazole core, functionalization of a benzoic acid

derivative, and subsequent coupling and cyclization to form the final pyrazolopyrimidinone

structure.[4]
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The optimized commercial synthesis focuses on green chemistry principles, such as reducing

the use of hazardous materials like tin chloride and oxalyl chloride, thereby minimizing

environmental impact.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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